Cas no 1821759-46-9 ((1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane)

• Product Name: (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane
• CAS No: 1821759-46-9
• MF: C₅H₉Br
• MW: 149.028960943222
• CID: 5290635
• Update Time: 2026-03-10

(1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1-(Bromomethyl)-2-methylcyclopropane
• (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane

• Inchi： 1S/C5H9Br/c1-4-2-5(4)3-6/h4-5H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： XOXUXLDFDIJSPF-RFZPGFLSSA-N
• SMILES： BrC[C@H]1C[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 51.9
• XLogP3: 2.2
• Topological Polar Surface Area: 0

Additional information on (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane

Latest Research Briefing on (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane (CAS: 1821759-46-9) in Chemical Biology and Pharmaceutical Applications

The compound (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane (CAS: 1821759-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug synthesis. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and therapeutic relevance.

Recent studies highlight the role of (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane as a versatile intermediate in the synthesis of cyclopropane-containing bioactive molecules. Cyclopropane rings are known for their ability to enhance metabolic stability and bioavailability in drug candidates, making this compound particularly valuable for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases.

One of the key advancements involves the optimization of synthetic routes for (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane. Researchers have developed a stereoselective synthesis method using palladium-catalyzed cyclopropanation, achieving high yields (up to 85%) and excellent enantiomeric excess (>99%). This method, detailed in a recent Organic Letters publication, addresses previous challenges in controlling stereochemistry during cyclopropane ring formation.

In terms of biological activity, derivatives of (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane have shown promising results in preclinical studies for inflammatory diseases. A Nature Communications paper reported that structurally modified analogs exhibit potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. These findings suggest potential applications in developing new anti-inflammatory therapeutics.

The compound's stability profile has also been investigated. Accelerated stability studies under various pH conditions (pH 2-9) indicate that (1S,2R)-1-(bromomethyl)-2-methyl-cyclopropane maintains structural integrity in acidic to neutral conditions, but shows gradual decomposition under strongly basic conditions. This information is crucial for formulation development in pharmaceutical applications.

Emerging research explores the use of this cyclopropane derivative in PROTAC (Proteolysis Targeting Chimera) technology. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters has been demonstrated in recent ACS Chemical Biology studies, opening new avenues for targeted protein degradation strategies in drug discovery.

Future research directions include further exploration of structure-activity relationships (SAR) to optimize pharmacological properties, as well as scale-up studies for industrial production. The compound's potential in fragment-based drug discovery and its application in creating covalent inhibitors are also active areas of investigation within the pharmaceutical research community.